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Compound of Interest

Compound Name: Spns2-IN-1

Cat. No.: B12385182

This document provides crucial guidance for the safe handling and proper disposal of Spns2-
IN-1, a potent inhibitor of Spns2-dependent S1P transport. Adherence to these procedures is
vital for ensuring laboratory safety and environmental compliance. Researchers, scientists, and

drug development professionals should review this information thoroughly before working with
this compound.

Chemical and Physical Properties

A summary of the known quantitative data for Spns2-IN-1 is presented below. This information
is essential for understanding the compound's characteristics for safe handling and storage.
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Property Value Reference

Molecular Formula C24H40CINs3 MedchemExpress

Molecular Weight 406.05 g/mol MedchemExpress
1.4 + 0.3 uM (for Spns2-

ICs0 MedchemExpress
dependent S1P transport)

Appearance Solid MedchemExpress
Recommended to store as per

Storage - ) MedchemExpress
the Certificate of Analysis
Room temperature in the

Shipping continental US; may vary MedchemExpress

elsewhere

Immediate Safety and Handling Protocols

Due to the absence of a publicly available Safety Data Sheet (SDS), specific handling
precautions for Spns2-IN-1 are not fully detailed. However, based on its chemical structure,
which includes an imidazole moiety, and general laboratory best practices for handling
research chemicals, the following preliminary precautions are strongly advised.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.

» Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).
» Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.
Engineering Controls:

» Work in a well-ventilated area, preferably within a chemical fume hood.

o Ensure an eyewash station and safety shower are readily accessible.

General Handling:
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Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.
Spill Response:

o Evacuate the immediate area.

o Wear appropriate PPE.

o For small spills of solid material, carefully sweep up and place in a sealed container for
disposal. Avoid generating dust.

 For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

o Clean the spill area with a suitable solvent, followed by soap and water.

» Dispose of all contaminated materials as hazardous waste.

Experimental Workflow for Obtaining Safety Data

Prior to any handling or disposal of Spns2-IN-1, obtaining the official Safety Data Sheet (SDS)
from the supplier is a mandatory first step. The following workflow outlines this critical process.
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Workflow for Accessing Spns2-IN-1 Safety Information

Identify the supplier of Spns2-IN-1
(e.g., MedchemExpress)

'

Navigate to the product page for
Spns2-IN-1 (HY-156408)

Locate and click the 'SAFETY DATA SHEET (SDS)' link

Submit a request for the SDS
by providing the required information

Receive and thoroughly review the Do not handle the compound if SDS

complete Safety Data Sheet is unavailable

Implement all handling and disposal
procedures as specified in the SDS

Click to download full resolution via product page
Caption: Workflow for obtaining the Spns2-IN-1 Safety Data Sheet.

Proper Disposal Procedures for Spns2-IN-1

Disclaimer: The following disposal procedures are based on general guidelines for chemical
waste and the potential hazards associated with imidazole-containing compounds.[1][2][3][4][5]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b12385182?utm_src=pdf-body-img
https://www.benchchem.com/product/b12385182?utm_src=pdf-body
https://www.benchchem.com/product/b12385182?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-X998-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDg5NTV8YXBwbGljYXRpb24vcGRmfGhlZS9oZTAvOTE0OTM4ODk0NzQ4Ni9TREJfWDk5OF9HQl9FTi5wZGZ8NjA5MDEzZjJjZDEzZTUxMjg4NzUzZjZkOTc4MWYxMWM3NGU4MThjYjcyNDUzMmY1YTRkOGRmNzdiM2ZjYjVjZA
https://www.chemos.de/import/data/msds/GB_en/288-32-4-A0008462-GB-en.pdf
https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf87410001/sds-sheets-imidazole-pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Imidazole-v-06-05-2020.docx
https://www.sigmaaldrich.com/US/en/sds/sial/792527
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

The official Safety Data Sheet (SDS) for Spns2-IN-1, once obtained, will supersede this
general guidance. All chemical waste must be disposed of in accordance with local, state, and
federal regulations.

Step 1: Waste ldentification and Segregation

e Pure Spns2-IN-1: Unused or expired solid Spns2-IN-1 should be collected in a clearly
labeled, sealed container as hazardous chemical waste.

» Contaminated Materials: Any materials that have come into contact with Spns2-IN-1, such
as pipette tips, gloves, and bench paper, must be considered contaminated and disposed of
as hazardous waste.

e Solutions: Solutions containing Spns2-IN-1 should be collected in a designated, sealed, and
properly labeled waste container. Do not mix with other waste streams unless compatibility is
confirmed.

Step 2: Waste Collection and Storage
e Use compatible, leak-proof containers for all Spns2-IN-1 waste.

» Label all waste containers clearly with "Hazardous Waste," the full chemical name "Spns2-
IN-1," and any other required information as per your institution's guidelines.

» Store waste containers in a designated, well-ventilated, and secure secondary containment
area away from incompatible materials.

Step 3: Disposal Pathway

o All waste containing Spns2-IN-1 must be disposed of through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
company.

e Do not dispose of Spns2-IN-1 down the drain or in regular trash.
» Follow all institutional procedures for requesting a hazardous waste pickup.

The logical flow for the proper disposal of Spns2-IN-1 is illustrated in the diagram below.
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Spns2-IN-1 Disposal Procedure

Obtain and review the
Spns2-IN-1 Safety Data Sheet

'

Segregate Waste:
- Pure Compound
- Contaminated Materials
- Solutions

DO NOT

Collect waste in a labeled, Pour down the drain

sealed, and compatible container

Dispose in regular trash

Store waste in a designated
secondary containment area

Arrange for disposal through

Institutional EHS or a licensed
hazardous waste contractor

Maintain all disposal records
as required by regulations

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Spns2-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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